Cas no 35486-42-1 (2-Amino-3,5-dibromopyridine)
2-Amino-3,5-dibromopyridine is a halogenated pyridine derivative with the molecular formula C5H4Br2N2. This compound is characterized by the presence of two bromine atoms at the 3- and 5-positions and an amino group at the 2-position of the pyridine ring. Its unique substitution pattern makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and ligands for metal catalysis. The bromine atoms offer reactive sites for further functionalization via cross-coupling reactions, while the amino group enhances nucleophilicity, enabling diverse derivatization. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its high purity and well-defined structure ensure reproducibility in synthetic applications.
2-Amino-3,5-dibromopyridine structure
Product Name:2-Amino-3,5-dibromopyridine
CAS No:35486-42-1
MF:C5H4Br2N2
MW:251.906659126282
MDL:MFCD00038041
CID:54439
PubChem ID:98851
Update Time:2025-10-23
2-Amino-3,5-dibromopyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-3,5-dibromopyridine
- 3,5-dibromo-2-pyridylamine
- 3,5-Dibromopyridin-2-amine
- Intermediate of Alfuzosin
- 2-Pyridinamine
- 3,5-dibromo-, 3,5-Dibromo-2-pyridylamine
- AIDS-020446
- AIDS020446
- Maybridge1_001693
- NSC170846
- 2-Amino-3.5-dibromopyridine
- 3,5-Dibromo-2-Aminopyridine
- 2-amino-3,5-dibromopyridine hydrobromide
- 2-Pyridinamine,3,5-dibromo
- 3,5-DIBROMO-2-PYRIDINAMINE
- 3,5-dibromo-2-pyridinylamine
- 3,5-Dibromo-pyridin-2-ylamine
- 3,5-dibromopyridine-2-amine
- 3,5-dibrompyridin-2-amin
- 2-Pyridinamine, 3,5-dibromo-
- 2-amino-3,5-dibromo pyridine
- WJMJWMSWJSACSN-UHFFFAOYSA-N
- PubChem1130
- MLS000702186
- KSC222G5N
- 2-amino-3,5 dibromo pyridine
- 2-amino -3,5-dibromopyridine
- CHE
- AB01699
- CHEMBL1603203
- AKOS000267430
- W-106668
- NSC 170846
- AS-14951
- BRD-K08360730-001-08-5
- 2-Amino-3,5-dibromopyridine, 97%
- AC-5425
- InChI=1/C5H4Br2N2/c6-3-1-4(7)5(8)9-2-3/h1-2H,(H2,8,9)
- HMS2517B09
- EINECS 252-590-6
- DTXSID20188990
- 2-amino-3,5-dibormopyridine
- MFCD00038041
- HMS3376F17
- BB 0218028
- EN300-114818
- NCGC00247075-01
- HMS546E21
- WJMJWMSWJSACSN-UHFFFAOYSA-
- NS00029866
- CL0249
- CCG-235521
- AC-907/30003001
- SCHEMBL971307
- NSC-170846
- FT-0611041
- Pyridine, 2-amino-3,5-dibromo-
- SY005185
- CS-W002171
- 35486-42-1
- SMR000224601
- A1734
- AM20070264
- BBL000187
- STK135408
- A1588
-
- MDL： MFCD00038041
- Inchi： 1S/C5H4Br2N2/c6-3-1-4(7)5(8)9-2-3/h1-2H,(H2,8,9)
- InChI Key： WJMJWMSWJSACSN-UHFFFAOYSA-N
- SMILES： BrC1=CC(=CN=C1N)Br
- BRN： 119390
Computed Properties
- Exact Mass: 249.87400
- Monoisotopic Mass: 249.874
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 99
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.9
- Topological Polar Surface Area: 38.9
Experimental Properties
- Color/Form: acicular
- Density: 2.1±0.1 g/cm3
- Melting Point: 104-105 °C (lit.)
- Boiling Point: 348.6℃ at 760 mmHg
- Flash Point: 107.3℃
- PSA: 38.91000
- LogP: 2.77000
- Solubility: Slightly soluble
2-Amino-3,5-dibromopyridine Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S37/39
-
Hazardous Material Identification：
- Safety Term：S26;S37/39
- Risk Phrases：R36/37/38
- HazardClass：IRRITANT
- Storage Condition：Store at room temperature
2-Amino-3,5-dibromopyridine Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Amino-3,5-dibromopyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A610678-500mg |
2-Amino-3,5-dibromopyridine |
35486-42-1 | 500mg |
$ 64.00 | 2023-04-19 | ||
| TRC | A610678-1g |
2-Amino-3,5-dibromopyridine |
35486-42-1 | 1g |
$ 60.00 | 2022-06-08 | ||
| TRC | A610678-2.5g |
2-Amino-3,5-dibromopyridine |
35486-42-1 | 2.5g |
$ 87.00 | 2023-04-19 | ||
| TRC | A610678-5g |
2-Amino-3,5-dibromopyridine |
35486-42-1 | 5g |
$ 98.00 | 2023-04-19 | ||
| Alichem | A029000082-500g |
2-Amino-3,5-dibromopyridine |
35486-42-1 | 95% | 500g |
$216.58 | 2023-09-02 | |
| Alichem | A029000082-1000g |
2-Amino-3,5-dibromopyridine |
35486-42-1 | 95% | 1000g |
$407.17 | 2023-09-02 | |
| Fluorochem | 018180-25g |
2-Amino-3,5-dibromopyridine |
35486-42-1 | 98% | 25g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 018180-100g |
2-Amino-3,5-dibromopyridine |
35486-42-1 | 98% | 100g |
￡25.00 | 2022-03-01 | |
| Chemenu | CM118628-500g |
2-Amino-3,5-dibromopyridine |
35486-42-1 | 97% | 500g |
$*** | 2023-05-30 | |
| Apollo Scientific | OR7544-5g |
2-Amino-3,5-dibromopyridine |
35486-42-1 | 98+% | 5g |
£15.00 | 2025-03-21 |
2-Amino-3,5-dibromopyridine Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:35486-42-1)2-氨基-3,5-二溴吡啶
Order Number:LE1680426;LE031
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:32
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:35486-42-1)3,5-Dibromo-2-pyridylamine
Order Number:sfd7584;1680426
Stock Status:in Stock
Quantity:200kg/Company Customization
Purity:99.9%/98%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
2-Amino-3,5-dibromopyridine Related Literature
-
Grant W. Tremelling,Bruce M. Foxman,Christopher P. Landee,Mark M. Turnbull,Roger D. Willett Dalton Trans. 2009 10518
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2. Mapping out the synthetic landscape for re-crystallization, co-crystallization and salt formationChrister B. Aaker?y,Arbin Rajbanshi,Z. Jane Li,John Desper CrystEngComm 2010 12 4231
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Rui Jiao,Lulu Bao,Wanli Zhang,Hanxue Sun,Zhaoqi Zhu,Chaohu Xiao,Lihua Chen,Li An New J. Chem. 2018 42 14863
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4. 533. Preparation of pyridinobenziminazole and its derivativesNeil Campbell,E. B. McCall J. Chem. Soc. 1951 2411
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5. Systematic investigation of hydrogen-bond propensities for informing co-crystal design and assemblyNandini Sarkar,Abhijeet S. Sinha,Christer B. Aaker?y CrystEngComm 2019 21 6048
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:35486-42-1)2-氨基-3,5-二溴吡啶
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Suzhou Senfeida Chemical Co., Ltd
(CAS:35486-42-1)3,5-Dibromo-2-pyridylamine
Purity:99.9%/98%
Quantity:200kg/Company Customization
Price ($):Inquiry/Inquiry